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Compound of Interest

Compound Name: 9(Z)-Tetradecenoyl chloride

Cat. No.: B8262219 Get Quote

Essential Safety and Handling Guide for 9(Z)-
Tetradecenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 9(Z)-Tetradecenoyl chloride (CAS No. 95548-25-7). Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory

environment. 9(Z)-Tetradecenoyl chloride is a corrosive and moisture-sensitive acyl chloride

that can cause severe skin burns and eye damage.[1][2] It reacts with water to release toxic

hydrogen chloride gas.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards associated with

9(Z)-Tetradecenoyl chloride. The following table summarizes the required PPE for handling

this substance.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical splash goggles and

a full-face shield.[4][5][6][7]

To protect against splashes of

the corrosive liquid and

irritating vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[4][8]

To prevent direct skin contact

and chemical burns.

Body Protection
Chemical-resistant lab coat or

apron.[4][5][8]

To protect skin and personal

clothing from spills and

splashes.

Footwear Closed-toe shoes.[8]
To protect feet from potential

spills.

Respiratory Protection

Use in a certified chemical

fume hood.[6] A respirator may

be necessary for large

quantities or inadequate

ventilation.[5]

To avoid inhalation of corrosive

and irritating vapors.

Handling and Storage Procedures
Proper operational procedures are critical to minimize risk. The following workflow outlines the

key steps for safe handling and storage.
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Preparation

Handling

Storage

Cleanup and Disposal

Work in a certified chemical fume hood

Don appropriate PPE

Assemble all necessary equipment and reagents

Dispense 9(Z)-Tetradecenoyl chloride carefully, avoiding splashes

Add to reaction mixture under inert atmosphere (e.g., nitrogen)

Tightly seal the stock container immediately after useDecontaminate work surfaces

Store in a cool, dry, well-ventilated area away from moisture and incompatible materialsDispose of waste in a designated, sealed hazardous waste container

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling 9(Z)-Tetradecenoyl Chloride.
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Storage Requirements:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Protect from moisture to prevent reaction and degradation.[3]

Store away from incompatible materials such as water, strong bases, alcohols, and amines.

[3]

Never store corrosive liquids above eye level.[6][8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.[1]

[6] Flush the affected skin with large amounts of

water for at least 15 minutes.[6] Seek immediate

medical attention.[3][9]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[3][6] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

attention.[1][9]

Inhalation

Move the individual to fresh air.[1][3] If breathing

has stopped, provide artificial respiration.[9]

Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting.[1][3] Rinse mouth with

water. Seek immediate medical attention.[1][10]

Spill

Evacuate the area.[9] Absorb the spill with a dry,

inert material such as sand or vermiculite.[9] Do

not use water.[9] Collect the absorbed material

into a sealed container for hazardous waste

disposal.[9] Ventilate the area.[9]
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Disposal Plan
All waste containing 9(Z)-Tetradecenoyl chloride must be treated as hazardous waste.

Operational Disposal:

Quenching: Unused or residual 9(Z)-Tetradecenoyl chloride can be cautiously quenched by

slowly adding it to a stirred, cooled solution of sodium bicarbonate or by adding it to an

alcohol like methanol or ethanol to form the less reactive ester.[11] This should be done in a

fume hood.

Collection: Collect all contaminated materials (e.g., absorbent pads, gloves, disposable

labware) in a designated, properly labeled, and sealed hazardous waste container.[9]

Final Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[9]

Do not dispose of 9(Z)-Tetradecenoyl chloride down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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